Cas no 102439-26-9 (2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-)
102439-26-9 structure
Product Name:2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-
CAS No:102439-26-9
MF:C9H13NO
MW:151.205622434616
CID:125074
Update Time:2024-03-05
2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro- Chemical and Physical Properties
Names and Identifiers
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- 2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-
- 2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-(6CI)
- Amid der Bicyclo<3.3.0>octen-(1 od.1,5)-carbonsaeure-(3)
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- Inchi: 1S/C9H13NO/c10-9(11)8-4-6-2-1-3-7(6)5-8/h8H,1-5H2,(H2,10,11)
- InChI Key: SEGFZUUDMOAOBU-UHFFFAOYSA-N
- SMILES: C1C2=C(CCC2)CC1C(N)=O
Computed Properties
- Exact Mass: 151.09979
- Monoisotopic Mass: 151.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1A^2
Experimental Properties
- PSA: 43.09
2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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